Cas no 112423-52-6 (N-methyl-1H-Pyrazole-1-carboxamide)

• Product Name: N-methyl-1H-Pyrazole-1-carboxamide
• CAS No: 112423-52-6
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 1099271
• PubChem ID: 639100
• Update Time: 2025-05-19

N-methyl-1H-Pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-1H-Pyrazole-1-carboxamide
• AKOS006356756
• Z1203735158
• 112423-52-6
• EN300-7608384
• SCHEMBL4121590
• InChI=1/C5H7N3O/c1-6-5(9)8-4-2-3-7-8/h2-4H,1H3,(H,6,9
• DB-199492
• 1H-pyrazole-1-carboxamide, N-methyl-

• Inchi： 1S/C5H7N3O/c1-6-5(9)8-4-2-3-7-8/h2-4H,1H3,(H,6,9)
• InChI Key： XDNLYTZZRKMCAI-UHFFFAOYSA-N
• SMILES： O=C(NC)N1C=CC=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-methyl-1H-Pyrazole-1-carboxamide

N-methyl-1H-Pyrazole-1-carboxamide and Its Significance in Modern Chemical Biology

N-methyl-1H-Pyrazole-1-carboxamide (CAS No. 112423-52-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural properties and potential applications in drug discovery. This compound, characterized by a pyrazole core with a methyl-substituted amide group, exhibits unique chemical and biological characteristics that make it a valuable scaffold for developing novel therapeutic agents.

The pyrazole moiety is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the amide functional group further enhances its potential as a bioactive molecule by allowing for hydrogen bonding interactions and modulating solubility properties. These features make N-methyl-1H-Pyrazole-1-carboxamide an attractive candidate for further exploration in the development of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-methyl-1H-Pyrazole-1-carboxamide with target proteins more accurately. These studies have revealed that the compound can effectively bind to enzymes and receptors involved in various disease pathways, including inflammation, cancer, and neurodegeneration. For instance, research has shown that derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which are key mediators of inflammatory responses.

In addition to its potential as an anti-inflammatory agent, N-methyl-1H-Pyrazole-1-carboxamide has been investigated for its role in cancer therapy. Preclinical studies have demonstrated that certain analogs of this compound can induce apoptosis in tumor cells by disrupting critical signaling pathways. The ability of these compounds to selectively target cancer cells while minimizing toxicity to healthy cells makes them promising candidates for further clinical development.

The synthesis of N-methyl-1H-Pyrazole-1-carboxamide and its derivatives has also been optimized to improve yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have enabled the efficient production of complex derivatives while maintaining high chemical integrity. These advancements have facilitated rapid screening of large libraries of compounds, accelerating the discovery process.

Another area where N-methyl-1H-Pyrazole-1-carboxamide shows promise is in the treatment of neurodegenerative diseases. Studies have indicated that the compound can cross the blood-brain barrier and interact with neuroprotective targets. This property is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neural pathways is crucial for disease management.

The pharmacokinetic properties of N-methyl-1H-Pyrazole-1-carboxamide have also been thoroughly examined to ensure its suitability for therapeutic applications. Researchers have focused on optimizing absorption, distribution, metabolism, and excretion (ADME) profiles to enhance bioavailability and reduce side effects. These efforts have led to the development of more stable and orally bioavailable derivatives.

Ethical considerations are paramount in the development of any new therapeutic agent. The synthesis and use of N-methyl-1H-Pyrazole-1-carboxamide adhere to stringent regulatory standards to ensure safety and efficacy. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies have facilitated rigorous testing protocols, ensuring that only compounds with demonstrated therapeutic value reach clinical trials.

The future prospects for N-methyl-1H-Pyrazole-1-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems, such as nanoparticles and targeted prodrugs, are being explored to enhance its efficacy further. Additionally, interdisciplinary approaches combining chemistry, biology, and computer science are expected to yield novel insights into the mechanisms of action of this compound.

In conclusion, N-methyl-1H-Pyrazole-1-carboxamide (CAS No. 112423-52-6) represents a significant advancement in chemical biology with its unique structural features and broad therapeutic potential. Ongoing research continues to uncover new applications for this compound, making it a cornerstone in the development of next-generation therapeutics.